2-{[4-(3-chlorobenzyl)piperazin-1-yl]methyl}-6-(furan-2-yl)pyridazin-3(2H)-one

Specification

• Molecular Formula: C20H21ClN4O2
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 2-[[4-[(3-chlorophenyl)methyl]piperazin-1-yl]methyl]-6-(furan-2-yl)pyridazin-3-one
• Standard InChI: InChI=1S/C20H21ClN4O2/c21-17-4-1-3-16(13-17)14-23-8-10-24(11-9-23)15-25-20(26)7-6-18(22-25)19-5-2-12-27-19/h1-7,12-13H,8-11,14-15H2
• Standard InChI Key: OSYDIVBLZDMUEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)CN3C(=O)C=CC(=N3)C4=CC=CO4

Introduction

The compound 2-{[4-(3-chlorobenzyl)piperazin-1-yl]methyl}-6-(furan-2-yl)pyridazin-3(2H)-one is a complex organic molecule that incorporates several key structural elements, including a piperazine ring, a furan ring, and a pyridazinone moiety. This compound is of interest due to its potential pharmacological properties, which can be attributed to the presence of these functional groups.

General Synthetic Approach

• Preparation of Intermediates: Synthesis of the piperazine intermediate and the pyridazinone scaffold.

• Alkylation: Attachment of the 3-chlorobenzyl group to the piperazine ring.

• Coupling with Furan: Introduction of the furan ring to the pyridazinone moiety.

Potential Applications

Compounds with similar structures are often investigated for their biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a piperazine ring and a furan moiety can contribute to interactions with biological targets.

Biological Activity

• Antimicrobial Activity: Furan and pyridazinone derivatives have shown antimicrobial properties.

• Anticancer Activity: Piperazine-based compounds have been explored for their anticancer potential.